Cas no 847946-95-6 ((1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione)
847946-95-6 structure
Product Name:(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
CAS No:847946-95-6
MF:C11H16O3
MW:196.242943763733
CID:989646
Update Time:2023-08-03
(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione Chemical and Physical Properties
Names and Identifiers
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- INDEX NAME NOT YET ASSIGNED
- (1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
- (1S,4S)-1-(2-HYDROXYETHYL)-7,7-DIMETHYL-BICYCLO[2.2.1]HEPTANE-2,3-DIONE
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- Inchi: 1S/C11H16O3/c1-10(2)7-3-4-11(10,5-6-12)9(14)8(7)13/h7,12H,3-6H2,1-2H3/t7-,11-/m1/s1
- InChI Key: QNCIMAMUXGXBPL-RDDDGLTNSA-N
- SMILES: O=C1C([C@H]2CC[C@]1(CCO)C2(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 306
- XLogP3: 0.7
- Topological Polar Surface Area: 54.4
(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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